Cas no 496054-72-9 (N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide)

• Product Name: N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide
• CAS No: 496054-72-9
• MDL: MFCD08272766
• CID: 4654150
• Update Time: 2025-06-08

N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide

• MDL： MFCD08272766

Additional information on N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide

Comprehensive Overview of N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide (CAS No. 496054-72-9)

N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide, with the CAS number 496054-72-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring, a piperazine moiety, and a benzamide group, linked via a thiocarbamoyl bridge. Its structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide has surged due to its potential applications in kinase inhibition and neuropharmacology. Researchers are exploring its role in addressing conditions like neurodegenerative diseases and inflammatory disorders, aligning with the growing focus on precision medicine. The compound’s thioamide functionality is particularly noteworthy, as it enhances binding affinity to biological targets, a feature often searched by scientists in structure-activity relationship (SAR) studies.

The synthesis of CAS 496054-72-9 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are frequently discussed in academic forums and patent literature, reflecting the compound’s relevance in medicinal chemistry. Its pyridine-piperazine scaffold is also a hotspot in fragment-based drug design (FBDD), a trending topic in AI-driven drug discovery platforms.

From an industrial perspective, N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide is valued for its scalability and purity standards. Manufacturers emphasize GMP-compliant synthesis to meet the needs of preclinical trials, a critical aspect for buyers searching for high-quality research chemicals. Analytical techniques like HPLC and NMR are routinely employed to validate its identity, ensuring compliance with regulatory guidelines.

Environmental and safety profiles of 496054-72-9 are equally important to users. While not classified as hazardous, proper handling protocols are recommended due to its fine particulate nature. This aligns with the broader industry shift toward green chemistry and sustainable lab practices, topics frequently queried in search engines by environmentally conscious researchers.

In summary, N-[4-(pyridin-2-yl)piperazine-1-carbothioyl]benzamide represents a versatile tool for modern drug development. Its intersection with AI-aided molecular modeling and targeted therapy trends positions it as a compound of enduring interest. For further details on its synthetic pathways or biological activity, consult peer-reviewed journals or specialized chemical databases.